Fmoc-PAL Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid,5-[4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3,5-dimethoxyphenoxy]-
- Fmoc-PAL
- 5-[3,5-DIMETHOXY-4-(FMOC-AMINOMETHYL)PHENOXY]PENTANOIC ACID
- 5-[4-(9-FLUORENYLMETHOXYCARBONYL)AMINOMETHYL-3,5-DIMETHOXYPHENOXY]-PENTANOIC ACID
- 5-[4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3,5-dimethoxyphenoxy]pentanoic acid
- Pal Linker
- 4-Adpv
- 9-PAL
- AmbotzRL-1073
- N-Fmoc-PAL Linker
- 5-[4-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3,5-dimethoxyphenoxy]pentanoic acid
- FMOC-PAL-LINKER
- 5-(4-N-FMOC-AMINOMETHYL-3,5-DIMETHOXYPHENOXY)PENTANOIC ACID
- 5-[4-(NALPHA-9-Fluorenylmethoxycarbonyl)-amino-3,5-dimethoxyphenoxy]-pentan
- 5-[4-[(9-FLUORENYLMETHOXY)AMINOMETHYL]-3,5-DIMETHOXYPHENOXY]-PENTANOIC ACID
- 5-[4-(9-(Fluorenylmethoxycarbonyl)amino-3,5-dimethoxyphenoxy]-pentanoic acid
- FT-0619895
- AMY22738
- 115109-65-4
- Pentanoic acid, 5-(4-((((9H-fluoren-9-ylmethoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)-
- 5-(4-(9-Fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)valeric acid
- SCHEMBL348791
- DTXSID30150966
- AKOS025214004
- 5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
- 5-[4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-3,5-dimethoxy-phenoxy]pentanoic acid
- 5-[3,5-DIMETHOXY-4-(FMOC-AMINOMETHYL)PHENOXY]PENTANOICACID
- 5-(4-((((9H-fluoren-9-yl)methoxy)carbonylamino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
- Pentanoic acid, 5-[4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3,5-dimethoxyphenoxy]-
- J-003254
- BS-48553
- 5-(4-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid
- MFCD00236731
- AT13192
- CS-0204828
- Fmoc-Pal-Linker≥ 95% (HPLC)
- DTXCID0073457
- 5-[4-[(Fmoc-amino)methyl]-3,5-dimethoxyphenoxy]pentanoic acid
- 5-[4-({[(9H-fluoren-9-ylmethoxy)carbonyl]amino}methyl)-3,5-dimethoxyphenoxy]pentanoic acid
- MDL： MFCD00236731
- Inchi： 1S/C29H31NO7/c1-34-26-15-19(36-14-8-7-13-28(31)32)16-27(35-2)24(26)17-30-29(33)37-18-25-22-11-5-3-9-20(22)21-10-4-6-12-23(21)25/h3-6,9-12,15-16,25H,7-8,13-14,17-18H2,1-2H3,(H,30,33)(H,31,32)
- InChI Key： ATYUCXIJDKHOPX-UHFFFAOYSA-N
- SMILES： O(C(NCC1C(=CC(=CC=1OC)OCCCCC(=O)O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Exact Mass: 505.21000
Monoisotopic Mass: 505.21005233g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 37
Rotatable Bond Count: 13
Complexity: 697
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 103Å²

Experimental Properties

Density: 1.238
Melting Point: 178-180 ºC
PSA: 103.32000
LogP: 5.76710

Fmoc-PAL Security Information

WGK Germany：3

Fmoc-PAL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB155168-1 g	Fmoc-PAL-Linker, 5-[4-(9-Fluorenylmethoxycarbonyl)-aminomethyl-3,5-di-methoxyphenoxy]-pentanoic acid; .	115109-65-4		1 g	€275.40	2023-07-20
abcr	AB155168-5 g	Fmoc-PAL-Linker, 5-[4-(9-Fluorenylmethoxycarbonyl)-aminomethyl-3,5-di-methoxyphenoxy]-pentanoic acid; .	115109-65-4		5 g	€934.40	2023-07-20
TRC	F657500-100mg	Fmoc-PAL	115109-65-4		100mg	$178.00	2023-05-18
TRC	F657500-1g	Fmoc-PAL	115109-65-4		1g	$1372.00	2023-05-18
Chemenu	CM195418-5g	5-(4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid	115109-65-4	97%	5g	$318	2023-11-24
Chemenu	CM195418-10g	5-(4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid	115109-65-4	97%	10g	$617	2023-11-24
Chemenu	CM195418-25g	5-(4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid	115109-65-4	97%	25g	$1388	2023-11-24
Key Organics Ltd	BS-48553-1G	5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid	115109-65-4	>97%	1g	£169.00	2025-02-08
Key Organics Ltd	BS-48553-5G	5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid	115109-65-4	>97%	5g	£461.00	2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1275498-100mg	5-(4-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3,5-dimethoxyphenoxy)pentanoic acid	115109-65-4	96%	100mg	￥254.00	2024-08-09

Fmoc-PAL Production Method

Production Method 1

125666-69-5

28920-44-7

115109-65-4

84418-43-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water

Reference

Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions

Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Production Method 2

115109-57-4

115109-65-4

84418-43-9

Reaction Conditions

1.1 Reagents: Hydroxyamine hydrochloride Solvents: Pyridine , Water
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid , Water
3.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water
3.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water

Reference

Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions

Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Production Method 3

500-99-2

115109-65-4

84418-43-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride
2.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide
2.2 Solvents: Dimethylformamide
3.1 Reagents: Hydroxyamine hydrochloride Solvents: Pyridine , Water
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid , Water
5.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water
5.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water

Reference

Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions

Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Production Method 4

125666-68-4

115109-65-4

84418-43-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid , Water
2.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water
2.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water

Reference

Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions

Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43

Production Method 5

14660-52-7

22080-96-2

115109-65-4

84418-43-9

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylformamide
1.2 Solvents: Dimethylformamide
2.1 Reagents: Hydroxyamine hydrochloride Solvents: Pyridine , Water
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid , Water
4.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane , Water
4.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water

Reference

Preparation and application of the 5-(4-(9-fluorenylmethyloxycarbonyl)aminomethyl-3,5-dimethoxyphenoxy)-valeric acid (PAL) handle for the solid-phase synthesis of C-terminal peptide amides under mild conditions

Albericio, Fernando; et al, Journal of Organic Chemistry, 1990, 55(12), 3730-43